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Compound of Interest

Compound Name: 4-Amino-4'-chlorobenzophenone

Cat. No.: B1229614 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

4-Amino-4'-chlorobenzophenone. Adherence to these procedures is essential for ensuring

laboratory safety and proper environmental stewardship.

Summary of Safety and Physical Data
Due to limited available data for 4-Amino-4'-chlorobenzophenone, a conservative approach

to handling is strongly recommended. The following table summarizes known physical

properties and highlights the absence of established exposure limits. In the absence of specific

data, it is prudent to handle this compound as potentially hazardous.
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Parameter Value Reference

Chemical Name
4-Amino-4'-

chlorobenzophenone
N/A

CAS Number 4913-77-3 N/A

Molecular Formula C₁₃H₁₀ClNO N/A

Molecular Weight 231.68 g/mol N/A

Occupational Exposure Limits

(OELs)
No data available [1]

Biological Limit Values No data available [1]

Given the lack of established OELs for 4-Amino-4'-chlorobenzophenone, it is advisable to

reference the exposure limits of structurally similar compounds for a conservative risk

assessment. For instance, 4-Chloroaniline, a related aromatic amine, has an OSHA

Permissible Exposure Limit (PEL) of 5 ppm (19 mg/m³) as an 8-hour time-weighted average

(TWA), with a skin notation indicating that dermal absorption is a significant route of exposure.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling 4-Amino-4'-
chlorobenzophenone in both solid and solution forms.
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

Protects against splashes and

airborne particles.

Skin Protection

- Gloves: Viton or Neoprene

gloves are recommended for

handling halogenated and

aromatic hydrocarbons. Nitrile

gloves can be used for

incidental contact but should

be changed immediately upon

contamination.[2][3] - Clothing:

Wear impervious, fire/flame-

resistant clothing and a lab

coat.[1]

Prevents skin contact and

absorption. Halogenated

aromatic compounds can have

high skin permeability.

Respiratory Protection

If exposure limits are exceeded

or if irritation is experienced, a

full-face respirator is required.

[1] In the absence of defined

exposure limits, use a

respirator when handling the

powder outside of a certified

chemical fume hood.

Protects against inhalation of

the powdered compound.

Experimental Workflow: Safe Handling and Disposal
The following diagram and procedural steps outline the mandatory workflow for the safe

handling and disposal of 4-Amino-4'-chlorobenzophenone.
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Workflow for Handling 4-Amino-4'-chlorobenzophenone
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Dissolve in Solvent
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Decontaminate Glassware & Surfaces

Liquid Halogenated Waste

Doff PPE Correctly

Solid Waste
(Contaminated PPE, etc.)

Seal & Label Waste Containers

Arrange for Licensed Chemical Waste Collection

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 4-Amino-4'-chlorobenzophenone.
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Detailed Experimental Protocols
1. Preparation and Handling:

Engineering Controls: All work with solid 4-Amino-4'-chlorobenzophenone and its solutions

must be conducted in a properly functioning chemical fume hood to ensure adequate

ventilation.[1]

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated enclosure to minimize the risk of inhalation.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

Personal Hygiene: Always wash hands thoroughly after handling the chemical, even if gloves

were worn.

2. Spill Management:

Minor Spills: For small spills, avoid dust formation.[1] Collect the spilled material using an

appropriate absorbent and place it in a sealed, labeled container for disposal.

Major Spills: In the event of a large spill, evacuate the area and prevent entry.[1] Contact

your institution's environmental health and safety (EHS) department immediately.

3. Disposal Plan:

Waste Segregation: It is critical to segregate halogenated organic waste from non-

halogenated waste streams.[4] Do not mix 4-Amino-4'-chlorobenzophenone waste with

other types of chemical waste.

Waste Containers: Use designated, compatible, and clearly labeled containers for

halogenated waste. The label should include "Halogenated Waste" and list the chemical

constituents.

Disposal Method: The primary disposal method for this chemical is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not

discharge to sewer systems.
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Contaminated Materials: All disposable PPE, contaminated lab supplies (e.g., weigh boats,

pipette tips), and spill cleanup materials must be disposed of as solid hazardous waste.

By adhering to these guidelines, you can significantly mitigate the risks associated with the

handling of 4-Amino-4'-chlorobenzophenone and ensure a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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